Cas no 4567-18-4 (2H-Pyrrole,3,4-dihydro-2,2,5-trimethyl-, 1-oxide)

• Product Name: 2H-Pyrrole,3,4-dihydro-2,2,5-trimethyl-, 1-oxide
• CAS No: 4567-18-4
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 330458
• PubChem ID: 94293
• Update Time: 2025-04-19

2H-Pyrrole,3,4-dihydro-2,2,5-trimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole,3,4-dihydro-2,2,5-trimethyl-, 1-oxide
• 3,4-dihydro-2,2,5-trimethyl-2H-pyrrole 1-oxide
• 2,2,5-trimethyl-3,4-dihydro-2H-pyrrole 1-oxide
• 2,5,5-Trimethyl-1-pyrroline N-oxide
• 4567-18-4
• SCHEMBL2683042
• CHEMBL325242
• 2,5,5-trimethyl-1-pyrroline -N-oxide
• NS00048760

• Inchi： 1S/C7H13NO/c1-6-4-5-7(2,3)8(6)9/h4-5H2,1-3H3
• InChI Key： QGNOEKXMUHRRJA-UHFFFAOYSA-N
• SMILES： [O-][N+]1=C(C)CCC1(C)C

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.5
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 196.6°C at 760 mmHg
• Flash Point: 71.6°C
• Refractive Index: 1.474
• PSA: 26.07